Tetratetracontane
Overview
Description
Tetratetracontane is a long-chain alkane consisting of an unbranched chain of 44 carbon atoms . It is the main constituent of essential oils from Euphorbia macroclada . It has a role as a human metabolite .
Molecular Structure Analysis
The molecular formula of this compound is CH3(CH2)42CH3 . Its molecular weight is 619.19 . The structure can be viewed using specific software .Scientific Research Applications
1. Technology Entrepreneurship Research
Tetratetracontane's significance in technology entrepreneurship research is highlighted through a comprehensive bibliometric analysis, illustrating its role in the intellectual structure and collaboration networks within this field. This analysis enhances understanding of technology entrepreneurship and supports further research in this area (Ferreira et al., 2016).
2. Biological and Clinical Research
The protozoan Tetrahymena, a unicellular eukaryotic organism, has been instrumental in biological research. Its structured and short life cycle makes it a valuable model for physiological and molecular studies, contributing to knowledge in fundamental biology and providing alternatives to animal experimentation (Mar et al., 2019).
3. Thermoelectric Technology
This compound plays a role in the advancements of thermoelectric (TE) technology, an environmentally friendly alternative for heat harvesting and conversion into electrical energy. Despite challenges in device efficiency, intensified research has led to significant improvements, expanding TE device applications in various domains (Twaha et al., 2016).
4. Tissue Engineering and Stem Cells in Urology
In urology, tissue engineering (TE) techniques and stem cell research, aiming to overcome complications in urinary tract tissues, have seen significant progress. The diversity of techniques highlights the potential of TE and stem cells as alternative resources for treating complex urological diseases (Shokeir et al., 2010).
5. Thermal Energy Storage Developments
Thermal energy storage (TES) systems, involving this compound, are crucial in transferring heat efficiently and have applications in solar plants and industrial processes. Advancements in materials and modeling have enhanced the performance and practicality of TES systems (Zhang et al., 2016).
Safety and Hazards
When handling Tetratetracontane, one should avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
Tetratetracontane is a long-chain alkane consisting of an unbranched chain of 44 carbon atoms It has been used in the field of materials science and electronics, specifically in the passivation layer in copper-phthalocyanine field-effect transistors to improve the charge carrier mobility .
Mode of Action
As a long-chain alkane, this compound primarily interacts with its environment through van der Waals forces. It can form a layer on surfaces, which can modify the properties of the surface. For example, it has been used to modify the quasi two-dimensional surface electron system on Au(111), which was investigated by angle-resolved photoemission spectroscopy .
Pharmacokinetics
The pharmacokinetics of this compound are not well-studied, as it is not typically used as a drug or therapeutic agent. As a long-chain alkane, it is likely to have low solubility in water and high solubility in organic solvents. This could affect its absorption, distribution, metabolism, and excretion (ADME) properties, potentially leading to low bioavailability .
Result of Action
The primary effects of this compound are due to its physical properties rather than specific interactions with biological molecules. For example, it can modify the properties of surfaces, as seen in its use in electronics
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and the presence of other substances. For example, its ability to form a layer on a surface can be affected by the temperature, as well as the presence of other substances on the surface . .
properties
IUPAC Name |
tetratetracontane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C44H90/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-44H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMXFZRSJMDYPPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C44H90 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5058640 |
Source
|
| Record name | Tetratetracontane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5058640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
619.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Light yellow powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Tetratetracontane | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/17962 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS RN |
7098-22-8 |
Source
|
| Record name | Tetratetracontane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7098-22-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | n-Tetratetracontane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007098228 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | TETRATETRACONTANE | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102262 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | Tetratetracontane | |
| Source | EPA Chemicals under the TSCA | |
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| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tetratetracontane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5058640 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetratetracontane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.643 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | TETRATETRACONTANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FPX2NM4VIT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Q & A
Q1: What is the molecular formula and weight of tetratetracontane?
A1: this compound has the molecular formula C44H90 and a molecular weight of 619.23 g/mol.
Q2: What spectroscopic techniques are commonly used to characterize this compound?
A2: Common spectroscopic techniques include: * Infrared Spectroscopy (IR): Provides information about the types of chemical bonds present, particularly sensitive to vibrations of methyl (CH3) and methylene (CH2) groups. This helps identify different crystal phases and characterize disorder in alkyl chains. [, ]* X-ray Diffraction (XRD): Used to identify the crystal structure and study transitions between different phases of this compound. [, , ]* Gas Chromatography-Mass Spectrometry (GC-MS): Used to identify and quantify this compound in mixtures, especially in natural product extracts. [, , , , , , ]* Near Edge X-ray Absorption Fine Structure (NEXAFS): Can be used to study the electronic structure of this compound, particularly at interfaces with other materials like metals. []* Ultraviolet Photoemission Spectroscopy (UPS): Provides information about the electronic structure, including occupied molecular orbitals and band structure, of this compound, especially in thin films. [, , ]
Q3: How does the morphology of this compound thin films affect its performance in organic field-effect transistors (OFETs)?
A3: The surface morphology of this compound films significantly influences the performance of OFETs. Highly crystalline this compound films act as effective passivation layers, reducing trap density at the semiconductor/dielectric interface and leading to enhanced charge carrier mobility and device stability. [, , , ]
Q4: What happens to this compound when heated in air, and how does this compare to polyethylene?
A4: When heated in air, this compound undergoes thermooxidative degradation, similar to polyethylene. This process involves both molecular-diminishing and enlargement reactions, with the balance shifting towards enlargement at higher temperatures due to the increasing importance of "peroxide curing". []
Q5: Can this compound undergo phase transitions?
A5: Yes, this compound exhibits several solid-solid phase transitions as a function of temperature. These transitions involve changes in the arrangement and packing of molecules within the crystal lattice. [, , , ]
Q6: What are some applications of this compound in organic electronics?
A6: * Passivation Layer in OFETs: this compound acts as a passivation layer on dielectric surfaces, reducing trap states and improving charge carrier mobility and device stability. [, , , ]* Gate Dielectric in OFETs: Its insulating properties make it suitable as a gate dielectric in OFETs. []* Tunneling Layer in Nonvolatile Memories: It can serve as a tunneling layer in organic nonvolatile memories based on floating-gate OFETs. []
Q7: How is this compound used in studies of molecular self-assembly?
A7: this compound is used as a model system to study self-assembly on surfaces, particularly on graphite and graphene. Its well-defined molecular structure and ability to form ordered monolayers make it suitable for investigating the influence of factors like substrate interactions, solvent effects, and molecular structure on self-assembly processes. [, ]
Q8: Is this compound found in nature, and if so, what are some of its biological activities?
A8: Yes, this compound is found as a constituent in the essential oils and extracts of various plants [, , , , , , , , , , , , , , ]. Its presence has been linked to various biological activities including antifungal [, ], antibacterial [, ], and antioxidant properties [, ].
Q9: Have there been any computational studies on this compound?
A9: While computational studies specifically focusing on this compound's activity are limited in the provided papers, computational chemistry has been used to simulate polyethylene crystal structures and their conformational changes with temperature, providing insights relevant to understanding similar behavior in this compound. [] Density Functional Theory (DFT) calculations were also used to optimize the structure of thiophene-flanked diazaisoindigo derivatives and study the influence of molecular planarity on their electronic properties, a concept that could be extended to understand the behavior of other organic semiconductors, including those interacting with this compound. []
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